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Introduction

Coagulation and flocculation are essential processes in water and wastewater treatment,
aimed at removing suspended and colloidal particles to achieve clarification.[1] The jar test is a
laboratory procedure used to determine the optimal operating conditions for treatment on a
small scale before implementation in a larger plant.[2] This method allows for the systematic
evaluation of variables such as coagulant type, dosage, and pH.[2][3] Aluminum Chlorohydrate
(ACH) is a highly effective pre-polymerized coagulant known for its high cationic charge density
and performance in a wide range of water conditions, including low alkalinity waters.[4][5]

The primary mechanism of ACH in water treatment involves charge neutralization of negatively
charged colloidal particles, followed by the enmeshment of impurities in a "sweep floc" of
amorphous aluminum hydroxide precipitate.[2][4] This dual-action makes ACH an efficient
coagulant for reducing turbidity, color, and other contaminants.[4] These application notes
provide a detailed protocol for conducting a jar test to determine the optimal dosage of
Aluminum Chlorohydrate for effective coagulation and flocculation.

Coagulation and Flocculation Mechanism with
Aluminum Chlorohydrate
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Aluminum Chlorohydrate is an inorganic polymer with the general formula AInCI(3n-m)(OH)m.
[4] Unlike traditional aluminum salts like alum, ACH is pre-hydrolyzed, containing stable
polynuclear aluminum complexes with a high cationic charge.[4] This high positive charge
effectively neutralizes the negative surface charges of suspended solids, organic matter, and
colloidal particles present in the water.[4] This charge neutralization destabilizes the particles,
allowing them to aggregate.[4]

Following charge neutralization, the ACH complexes hydrolyze to form large, amorphous flocs
of aluminum hydroxide.[4] These flocs act as a "sweep" mechanism, entrapping smaller
particles and impurities as they settle.[4] The resulting flocs are generally denser and more
compact than those formed by alum, leading to faster settling rates.[4] A key advantage of ACH
IS its high basicity, which means it consumes less of the water's natural alkalinity, thus causing
minimal pH depression.[4]

Aluminum Chlorohydrate (ACH)
{AINCI(3n-m)(OH)m]
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Coagulation and Flocculation Mechanism of ACH.

Experimental Protocol: Jar Testing with Aluminum
Chlorohydrate

This protocol outlines the steps to determine the optimal ACH dosage for water treatment.

1. Materials and Apparatus
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Jar Testing Apparatus: A standard multi-paddle stirrer with at least six positions, allowing for
simultaneous testing of different coagulant doses.

Beakers: 1000 mL glass or plastic beakers (one for each stirrer position).
Pipettes or Syringes: For accurate dosing of the ACH stock solution.
Raw Water Sample: A representative sample of the water to be treated (at least 10 L).

Aluminum Chlorohydrate (ACH) Stock Solution: A 1% (w/v) solution is recommended for
accurate dosing.

pH Meter: Calibrated and ready for use.
Turbidimeter: Calibrated and ready for use.
Timer
Graduated Cylinders
. Preparation of ACH Stock Solution (1%)
Weigh 10 grams of the concentrated ACH solution.

Dissolve the weighed ACH in approximately 800 mL of deionized water in a 1000 mL
volumetric flask.

Bring the final volume to 1000 mL with deionized water and mix thoroughly.

Note: 1 mL of this 1% solution added to 1 L of raw water is equivalent to a 10 mg/L (ppm)
dose.

. Jar Test Procedure

Sample Preparation: Measure and record the initial pH and turbidity of the raw water sample.
Fill each of the six 1000 mL beakers with the raw water sample.
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e Coagulant Dosing: While the paddles are stirring at a low speed (20-30 rpm) to ensure
homogeneity, add varying doses of the 1% ACH stock solution to each beaker. It is
recommended to test a range of doses. For example:

o Beaker 1: Control (no ACH)

o Beaker 2: 5 mg/L (0.5 mL of 1% solution)

o Beaker 3: 10 mg/L (1.0 mL of 1% solution)

o Beaker 4: 15 mg/L (1.5 mL of 1% solution)

o Beaker 5: 20 mg/L (2.0 mL of 1% solution)

o Beaker 6: 25 mg/L (2.5 mL of 1% solution)

e Rapid Mix (Coagulation): Immediately after adding the coagulant, increase the stirring speed
to a rapid mix of approximately 100-150 rpm for 1-3 minutes.[2][6] This ensures the complete
and rapid dispersion of the ACH throughout the water.

» Slow Mix (Flocculation): Reduce the stirring speed to a slow mix of 20-40 rpm for 15-30
minutes.[6][7] This gentle mixing promotes the collision of destabilized particles to form
larger, visible flocs.[1] Observe and record the characteristics of the floc formation (e.qg., size,
appearance) at 5-minute intervals.

o Settling (Sedimentation): Stop the stirrers and allow the floc to settle for 30 minutes.[7]
Observe the settling characteristics and the clarity of the supernatant.

o Data Collection: After the settling period, carefully collect a sample from the supernatant of
each beaker (from approximately 2-3 cm below the surface) and measure the final turbidity
and pH.

4. Data Analysis and Interpretation

The optimal ACH dosage is the one that produces the lowest residual turbidity with good floc
formation and settling characteristics.[8] Plot the final turbidity (Y-axis) against the ACH dosage
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(X-axis) to visually determine the optimal dose.[9] Consider the cost-effectiveness, as a slightly
higher turbidity may be acceptable if it significantly reduces the required coagulant dose.

Data Presentation

The following table summarizes the key parameters and a template for recording experimental
data.
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Workflow for the Jar Testing Protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Jar Testing with
Aluminum Chlorohydrate (ACH)]. BenchChem, [2025]. [Online PDF]. Available at:
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chlorohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1261028?utm_src=pdf-custom-synthesis
https://www.mrwa.com/WaterWorksMnl/Chapter%2012%20Coagulation.pdf
https://archive.nptel.ac.in/content/storage2/courses/105104102/Lecture%209.htm
https://store.astm.org/d2035-19.html
https://www.nbinno.com/article/water-treatment-agents/science-behind-ach-aluminum-chlorohydrate-mechanism-rl
https://www.scribd.com/presentation/616682308/Jar-Testing-Made-Easy-State-Board-Oct14-2021
https://wcwc.ca/wp-content/uploads/2020/06/Optimization-of-Conventional-Treatment-Processes-for-Residual-Aluminum-Control.pdf
https://water.mecc.edu/courses/ENV110/coagulation.htm
https://www.scribd.com/document/435794597/cw-sop-202-coagulant-jar-test-doc
https://www.oxfamwash.org/wp-content/uploads/Appendix-2-Determining-the-Optimal-Dose-Through-a-Jar-Test.pdf
https://www.benchchem.com/product/b1261028#protocol-for-jar-testing-with-aluminum-chlorohydrate
https://www.benchchem.com/product/b1261028#protocol-for-jar-testing-with-aluminum-chlorohydrate
https://www.benchchem.com/product/b1261028#protocol-for-jar-testing-with-aluminum-chlorohydrate
https://www.benchchem.com/product/b1261028#protocol-for-jar-testing-with-aluminum-chlorohydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1261028?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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